Cas no 1249815-81-3 (Tert-butyl 3-(piperidin-4-yl)propanoate)

• Product Name: Tert-butyl 3-(piperidin-4-yl)propanoate
• CAS No: 1249815-81-3
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• MDL: MFCD16693002
• CID: 4581362
• PubChem ID: 62217044
• Update Time: 2025-10-28

Tert-butyl 3-(piperidin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(piperidin-4-yl)propanoate
• tert-butyl 3-piperidin-4-ylpropanoate
• ZZB81581
• D76601
• DB-405094
• EN300-262711
• SCHEMBL1201466
• CS-0106065
• 1249815-81-3
• AKOS011498848
• tert-butyl3-(piperidin-4-yl)propanoate
• A1-10443
• MFCD16693002
• 4-Piperidinepropanoic acid tert-butyl ester
• Tert-butyl 3-(piperidin-4-yl)propanoate

• MDL： MFCD16693002
• Inchi： 1S/C12H23NO2/c1-12(2,3)15-11(14)5-4-10-6-8-13-9-7-10/h10,13H,4-9H2,1-3H3
• InChI Key： XIFYQVRZWPGXAU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CCC1CCNCC1)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Tert-butyl 3-(piperidin-4-yl)propanoate

Tert-butyl 3-(piperidin-4-yl)propanoate: A Comprehensive Overview

Tert-butyl 3-(piperidin-4-yl)propanoate, also known by its CAS number 1249815-81-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tert-butyl group with a piperidine ring, making it a versatile molecule with potential applications in drug design and material science. Recent studies have highlighted its role in various biochemical pathways, underscoring its importance in contemporary research.

The molecular structure of tert-butyl 3-(piperidin-4-yl)propanoate is notable for its stereochemistry and functional groups. The piperidine ring, a six-membered cyclic amine, contributes to the molecule's stability and reactivity. The tert-butyl group, on the other hand, adds bulk to the molecule, influencing its physical properties such as solubility and melting point. These characteristics make it a valuable substrate for further chemical modifications, enabling researchers to explore its potential in diverse contexts.

In terms of synthesis, tert-butyl 3-(piperidin-4-yl)propanoate can be prepared through various methods, including nucleophilic substitution and esterification reactions. Recent advancements in catalytic techniques have improved the efficiency of these processes, reducing production costs and enhancing yield. These developments have made the compound more accessible for both academic and industrial applications.

The pharmacological properties of tert-butyl 3-(piperidin-4-yl)propanoate have been extensively studied in recent years. Research indicates that it exhibits moderate bioactivity, particularly in assays related to enzyme inhibition and receptor binding. Its ability to interact with biological systems suggests potential therapeutic applications, although further investigation is required to fully understand its mechanisms of action.

In addition to its pharmacological relevance, tert-butyl 3-(piperidin-4-yl)propanoate has shown promise in materials science. Its structural features make it a candidate for use in polymer synthesis and as a precursor for advanced materials. Recent studies have explored its role in creating stimuli-responsive polymers, which have applications in drug delivery systems and smart materials.

The environmental impact of tert-butyl 3-(piperidin-4-yl)propanoate is another area of growing interest. Researchers are investigating its biodegradability and toxicity profiles to assess its safety for large-scale use. Preliminary findings suggest that it degrades under specific conditions, but further studies are needed to confirm these results.

In conclusion, tert-butyl 3-(piperidin-4-yl)propanoate (CAS No: 1249815-81-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key molecule for future research and development.